2-acetyl-5'-bromo-1'-(prop-2-en-1-yl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one

• Molecular Formula: C23H20BrN3O2
• Molecular Weight: 450.3 g/mol
• IUPAC Name: 2-acetyl-5'-bromo-1'-prop-2-enylspiro[4,9-dihydro-3H-pyrido[3,4-b]indole-1,3'-indole]-2'-one
• InChI: InChI=1S/C23H20BrN3O2/c1-3-11-26-20-9-8-15(24)13-18(20)23(22(26)29)21-17(10-12-27(23)14(2)28)16-6-4-5-7-19(16)25-21/h3-9,13,25H,1,10-12H2,2H3
• InChI Key: PXZMRPZUEOTKIK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C13C4=C(C=CC(=C4)Br)N(C3=O)CC=C)NC5=CC=CC=C25

Description

The compound 2-acetyl-5'-bromo-1'-(prop-2-en-1-yl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one is a spirocyclic alkaloid derivative featuring a β-carboline (a tricyclic pyrido[3,4-b]indole) fused with an indole moiety via a spiro junction at position 1 and 3'. Key substituents include:

• Acetyl group at position 2 of the β-carboline ring.
• Bromine atom at the 5' position of the indole ring.
• Allyl (prop-2-en-1-yl) group at the 1' position of the indole nitrogen.

Structurally, the spiro architecture imposes conformational rigidity, which may influence binding affinity in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between the target compound and analogous spiro-β-carboline derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Average Mass (g/mol)	Key Features
Target Compound	2-acetyl, 5'-Br, 1'-allyl	C₂₃H₂₁BrN₃O₂*	~453.34†	Rigid spiro core; acetyl enhances polarity; allyl increases steric demand
1'-Allyl-5'-bromo-6-methoxy analog	6'-methoxy, 1'-allyl, 5'-Br	C₂₂H₂₀BrN₃O₂	438.325	Methoxy group at 6' improves solubility; allyl at 1' enables conjugation
(1R)-5'-Bromo-1'-methyl analog	1'-methyl, 5'-Br	C₁₉H₁₆BrN₃O	382.261	Chiral center at 1'; methyl reduces steric hindrance; lower molecular weight
5-Bromo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indole-2,3-dione	Non-spiro, 5-Br, 1-allyl, diketone	C₁₁H₈BrNO₂	282.09	Simpler indole-diketone scaffold; lacks β-carboline fusion
2-(2-Methylpropanoyl)-1'-methyl-5'-bromo analog	2-isobutyryl, 1'-methyl, 5'-Br	C₂₀H₂₀BrN₃O₂	422.30	Branched acyl group may affect metabolic stability; methyl at 1' reduces N-H acidity

*Inferred formula based on structural analogs; †Calculated mass based on isotopic data from .

Structural and Functional Insights

Substituent Effects on Bioactivity: The acetyl group in the target compound may enhance binding to serine proteases or kinases via hydrogen bonding, unlike the methoxy group in , which primarily modulates lipophilicity. Bromine at 5' is conserved across analogs , suggesting its critical role in halogen bonding or π-stacking interactions. Allyl vs.

Conformational Analysis: Spiro compounds like the target and exhibit restricted rotation, favoring preorganized conformations for target engagement.

Synthetic Challenges :

• The allyl group in the target compound and complicates purification due to isomerization risks, whereas methyl-substituted analogs () are more stable .
• Bromination at 5' is a common step in synthesis, as seen in , but regioselectivity must be controlled to avoid byproducts .